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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals identify and

mitigate electronic noise in their particle detector experiments.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of electronic noise in particle detector setups?

Electronic noise in particle detectors can originate from a variety of sources, which can be

broadly categorized as intrinsic or extrinsic.

Intrinsic Noise: This noise is generated by the detector and its immediate electronics.

Thermal Noise (Johnson-Nyquist Noise): Arises from the random thermal motion of charge

carriers in resistive elements. It is proportional to temperature and resistance.[1]

Shot Noise: Occurs due to the discrete nature of charge carriers (electrons and holes) in a

current. It is proportional to the average current flowing through a device.

1/f Noise (Flicker Noise): A low-frequency noise with a power spectral density that is

inversely proportional to the frequency. Its exact origins are complex and can be related to

charge trapping and de-trapping in semiconductor devices.[1]

Extrinsic Noise: This noise is coupled into the system from the external environment.
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Electromagnetic Interference (EMI) and Radio Frequency Interference (RFI): These are

disturbances generated by external sources such as power lines, motors, radio

transmitters, and switching power supplies that can be picked up by the detector system.

[1]

Ground Loops: Occur when there are multiple paths to ground in an electrical system,

creating a loop that can act as an antenna, picking up noise from the environment.[2][3][4]

Power Supply Noise: Noise from AC/DC power supplies can be directly coupled into the

detector electronics.

Q2: What is the difference between common-mode and differential-mode noise?

Understanding the distinction between these two noise types is crucial for effective filtering.

Differential-Mode Noise: The noise current flows in opposite directions on the two conductors

of a signal pair (e.g., signal and return lines). This is the "normal" signal path.[5][6][7][8]

Common-Mode Noise: The noise current flows in the same direction on both the signal and

return lines. The return path is typically through a common ground connection. This type of

noise is a primary contributor to radiated emissions.[5][6][7]

A common-mode choke is an effective filter for common-mode noise as it presents a high

impedance to currents flowing in the same direction while allowing differential-mode signals

(the desired signal) to pass with minimal opposition.[6][9]

Troubleshooting Guides
Issue 1: My signal baseline is fluctuating or drifting.
A noisy or drifting baseline can obscure small signals and lead to inaccurate measurements.

Follow these steps to diagnose the cause.

Experimental Protocol for Diagnosing Baseline Fluctuations:

Visual Inspection:

Check all cable connections for tightness and integrity.
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Ensure the detector and preamplifier are securely mounted.

Look for any obvious sources of EMI/RFI near the setup (e.g., motors, power supplies).

Isolate the Detector:

Disconnect the detector from the preamplifier and terminate the preamplifier input with a

resistor that matches the detector's output impedance.

Observe the baseline. If the noise disappears, the source is likely the detector itself or its

immediate environment. If the noise persists, the issue is with the preamplifier or

subsequent electronics.

Power Supply Check:

Use a multimeter to verify that the power supply voltages to the detector and electronics

are stable and at the correct levels.

If possible, try using a different, known-good power supply to see if the noise is reduced.

Using an uninterruptible power supply (UPS) can help mitigate power fluctuations.[1]

Environmental Correlation:

Systematically turn off nearby equipment one by one to see if the noise level changes. A

significant drop in noise when a specific device is powered down points to it as a source of

interference.[1]

Monitor the baseline while gently tapping on the experimental table and cables to check

for microphonic effects (noise induced by mechanical vibration).

Grounding and Shielding Verification:

Ensure a single-point grounding scheme is used to avoid ground loops.

Verify that all shielding enclosures (Faraday cages) are properly closed and grounded.

Logical Workflow for Baseline Fluctuation Troubleshooting
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Caption: Troubleshooting workflow for a fluctuating signal baseline.

Issue 2: I suspect I have a ground loop. How can I
confirm and eliminate it?
Ground loops are a common source of 50/60 Hz hum and other low-frequency noise.

Experimental Protocol for Identifying and Eliminating Ground Loops:

Identify Potential Loops: A ground loop occurs when two or more devices are connected to a

common ground through multiple paths.[10] A common scenario is when equipment is

grounded both through its power cord and through the shield of a connecting signal cable.[3]

[4]

Measurement with a Multimeter:

Caution: This procedure should be performed by personnel familiar with electrical safety.

Set a multimeter to measure AC voltage on its most sensitive scale.

Disconnect the signal cable between two suspected pieces of equipment.

Measure the AC voltage between the ground points of the two devices (e.g., the outer

conductor of the BNC connectors). A reading significantly above 0 V (e.g., > 0.2 V)

indicates a potential ground loop.[2]
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Systematic Disconnection ("Lifting the Ground"):

Safety First: Never disconnect the safety ground of a device's power cord.

Systematically disconnect the shield of one signal cable at a time at one end (usually the

receiving end). If the noise disappears, you have found a ground loop.

A common practice is to connect the shield at the signal source end and leave it

disconnected ("floating") at the destination end.

Using a Ground Loop Isolator: If disconnecting the shield is not feasible or effective, a

ground loop isolator can be inserted into the signal path. This device breaks the galvanic

connection of the ground while allowing the signal to pass.

Diagram of a Typical Ground Loop and its Elimination

Ground Loop Condition Ground Loop Eliminated

Device A

Device B

Signal Cable (Shield Connected at Both Ends)

Power Outlet A
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Caption: Illustration of a ground loop and its resolution.

Issue 3: How can I improve the shielding of my
experiment against external noise?
Effective shielding is critical for protecting sensitive detector signals from EMI and RFI.

Methodologies for Improving Shielding:

Use a Faraday Cage: Enclose the detector and preamplifier in a conductive enclosure

(Faraday cage) that is connected to the system's single-point ground. Any gaps or holes in

the shield should be significantly smaller than the wavelength of the noise you are trying to

block.

Shielded Cables: Use high-quality shielded coaxial or twisted-pair cables for all signal

connections. The shield should be connected to ground, typically at one end, to avoid ground

loops.[3]

Cable Routing: Route signal cables away from power cables and other sources of

interference. Avoid running signal and power cables in parallel for long distances. Keep cable

lengths as short as possible.[11] The impact of cable length on the signal-to-noise ratio is

more pronounced for voltage-based signals (e.g., 0-10V) than for current-based signals

(e.g., 4-20mA).[12]

Ferrite Beads: For high-frequency noise, clamping ferrite beads onto cables can help to

suppress common-mode currents.[11]

Data Presentation: Shielding Effectiveness of Common Materials

The shielding effectiveness (SE) of a material is a measure of its ability to attenuate

electromagnetic fields. It is typically measured in decibels (dB).

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b3044070?utm_src=pdf-body-img
https://help.campbellsci.com/CR1000X/Content/shared/Maintain/Troubleshooting/ground-loops.htm
https://ieeexplore.ieee.org/stamp/stamp.jsp?arnumber=10236974
https://www.sevensensor.com/how-does-cable-length-affect-sensor-signal-protection-methods
https://ieeexplore.ieee.org/stamp/stamp.jsp?arnumber=10236974
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Material
Typical Shielding
Effectiveness (dB) @ 1
GHz

Notes

Copper > 100
Excellent conductivity, widely

used.

Aluminum > 100
Lighter than copper, good

conductivity.[13]

Steel 40 - 90
Provides both electric and

magnetic field shielding.

Conductive Polymers 20 - 70

Lightweight and flexible, but

generally lower SE than

metals.[14]

Metal-Coated Polymers 40 - 60

Combines the lightweight

properties of polymers with the

shielding of a metal coating.

[15]

Note: The actual shielding effectiveness can vary significantly depending on the material's

thickness, the frequency of the interference, and the geometry of the shield.
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Caption: Workflow for improving experimental shielding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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